Cas no 2172587-27-6 (4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172587-27-6
• MF: C₈H₁₁ClN₂O₃S
• MW: 250.702539682388
• CID: 5867238
• PubChem ID: 165604642
• Update Time: 2025-11-03

4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride
• 2172587-27-6
• EN300-1610094

• Inchi： 1S/C8H11ClN2O3S/c1-6(2)4-11-8(15(9,13)14)7(5-12)3-10-11/h3,5-6H,4H2,1-2H3
• InChI Key： SVASJNLMNAWJKN-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=O)C=NN1CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 250.0178911g/mol
• Monoisotopic Mass: 250.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride

Comprehensive Guide to 4-Formyl-1-(2-Methylpropyl)-1H-Pyrazole-5-Sulfonyl Chloride (CAS No. 2172587-27-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172587-27-6) has emerged as a compound of significant interest. This sulfonyl chloride derivative is widely recognized for its unique structural features and versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. With the increasing demand for high-performance chemical intermediates, this compound has garnered attention for its potential in synthesizing novel bioactive molecules.

The molecular structure of 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride combines a pyrazole core with a formyl group and a sulfonyl chloride moiety, offering multiple sites for chemical modification. Researchers are particularly interested in its applications for cross-coupling reactions and nucleophilic substitutions, which are critical in drug discovery. Recent trends in green chemistry have also highlighted the need for efficient synthetic routes to such intermediates, aligning with global sustainability goals.

One of the most searched questions about this compound revolves around its stability under various conditions. Studies indicate that 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride should be stored in a cool, dry environment to prevent hydrolysis of the sulfonyl chloride group. Additionally, its compatibility with common solvents like dichloromethane and tetrahydrofuran makes it a practical choice for laboratory-scale reactions.

In the pharmaceutical industry, this compound is frequently utilized as a building block for heterocyclic compounds. Its formyl group enables further functionalization, while the sulfonyl chloride moiety facilitates the introduction of sulfonamide linkages—a key feature in many enzyme inhibitors and antimicrobial agents. Recent publications have explored its role in developing kinase inhibitors, a hot topic in oncology research.

From an industrial perspective, scalability is a common concern among manufacturers. The synthesis of 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride can be optimized using continuous flow chemistry, a technique gaining traction for its efficiency and reduced environmental impact. This aligns with the growing emphasis on process intensification in chemical production.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with particular attention to the purity of the sulfonyl chloride functionality. Impurities in this group can significantly impact downstream reactions, making quality control a priority for suppliers. The compound’s CAS number (2172587-27-6) serves as a unique identifier for regulatory and procurement purposes.

Looking ahead, the demand for 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride is expected to rise in tandem with advancements in targeted drug delivery systems and precision agriculture. Its molecular versatility positions it as a key player in the development of next-generation small-molecule therapeutics and crop protection agents. Researchers are also investigating its potential in material science, particularly for designing functional polymers.

For laboratories handling this compound, proper handling protocols are essential to ensure safety and reproducibility. While not classified as hazardous under standard conditions, its reactivity with nucleophiles necessitates careful storage and usage. Industry forums frequently discuss best practices for working with sulfonyl chloride derivatives, reflecting the compound’s widespread adoption.

In conclusion, 4-formyl-1-(2-methylpropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172587-27-6) represents a sophisticated tool for modern synthetic chemistry. Its balanced reactivity profile and multifunctional design cater to diverse applications, from medicinal chemistry to specialty chemicals. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovative chemical solutions.